Cas no 1690772-30-5 (1-{pyrazolo1,5-apyridin-3-yl}prop-2-en-1-ol)

• Product Name: 1-{pyrazolo1,5-apyridin-3-yl}prop-2-en-1-ol
• CAS No: 1690772-30-5
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 6088377
• PubChem ID: 103128977
• Update Time: 2025-06-10

1-{pyrazolo1,5-apyridin-3-yl}prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{pyrazolo1,5-apyridin-3-yl}prop-2-en-1-ol
• 1-{pyrazolo[1,5-a]pyridin-3-yl}prop-2-en-1-ol
• EN300-1829481
• 1690772-30-5

• Inchi： 1S/C10H10N2O/c1-2-10(13)8-7-11-12-6-4-3-5-9(8)12/h2-7,10,13H,1H2
• InChI Key： HWCPJMWORIJAJG-UHFFFAOYSA-N
• SMILES： OC(C=C)C1C=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.5Ų

Additional information on 1-{pyrazolo1,5-apyridin-3-yl}prop-2-en-1-ol

Comprehensive Overview of 1-{pyrazolo[1,5-a]pyridin-3-yl}prop-2-en-1-ol (CAS No. 1690772-30-5)

The compound 1-{pyrazolo[1,5-a]pyridin-3-yl}prop-2-en-1-ol (CAS No. 1690772-30-5) is a highly specialized organic molecule with a unique structural framework, combining a pyrazolo[1,5-a]pyridine core with an allylic alcohol moiety. This hybrid structure has garnered significant attention in pharmaceutical and material science research due to its potential applications in drug discovery, catalysis, and functional materials. The presence of both nitrogen-rich heterocycles and reactive functional groups makes it a versatile intermediate for synthetic modifications.

In recent years, the demand for nitrogen-containing heterocycles like pyrazolo[1,5-a]pyridine derivatives has surged, driven by their prominence in bioactive molecules. Researchers are particularly interested in how the allylic alcohol group in 1-{pyrazolo[1,5-a]pyridin-3-yl}prop-2-en-1-ol can participate in further chemical transformations, such as cross-coupling reactions or cycloadditions, to create novel compounds with enhanced properties. This aligns with the growing trend of fragment-based drug design and click chemistry, where modular building blocks are prioritized for rapid library synthesis.

From an industrial perspective, the scalability of synthesizing CAS No. 1690772-30-5 is a critical discussion point. Optimizing routes to achieve high yields while minimizing waste resonates with the principles of green chemistry—a hot topic in sustainable manufacturing. Questions like "How to improve the synthetic efficiency of pyrazolo[1,5-a]pyridine derivatives?" or "What are the catalytic applications of allylic alcohols?" frequently appear in academic and patent literature, reflecting the compound's relevance.

The stability and storage conditions of 1-{pyrazolo[1,5-a]pyridin-3-yl}prop-2-en-1-ol are also under scrutiny, especially for long-term usage in R&D settings. Its sensitivity to light, moisture, or oxidation could influence handling protocols, a concern often raised in forums and technical databases. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize this compound, ensuring purity for downstream applications.

Beyond pharmaceuticals, the compound's potential in organic electronics and photocatalysis is being explored. Its conjugated system may contribute to charge transport properties, making it a candidate for OLEDs or sensor materials. Such interdisciplinary applications highlight its adaptability, addressing the broader scientific community's interest in multi-functional molecules.

In summary, 1-{pyrazolo[1,5-a]pyridin-3-yl}prop-2-en-1-ol (CAS No. 1690772-30-5) represents a compelling case study in modern chemical innovation. Its dual functionality as a heterocyclic scaffold and reactive intermediate positions it at the intersection of several cutting-edge research fields, answering the demand for structurally diverse and synthetically accessible compounds.